Cas no 27364-71-2 (Ethanone, 1-[2,4,6-trihydroxy-3-(3-methyl-2-butenyl)phenyl]-)

• Product Name: Ethanone, 1-[2,4,6-trihydroxy-3-(3-methyl-2-butenyl)phenyl]-
• CAS No: 27364-71-2
• Molecular Formula: C₁₃H₁₆O₄
• Molecular Weight: 236.26374
• MDL: MFCD30592024
• CID: 1429703
• PubChem ID: 11687311

Ethanone, 1-[2,4,6-trihydroxy-3-(3-methyl-2-butenyl)phenyl]- Properties

Names and Identifiers

• Ethanone, 1-[2,4,6-trihydroxy-3-(3-methyl-2-butenyl)phenyl]-
• 1-[2,4,6-trihydroxy-3-(3-methylbut-2-enyl)phenyl]ethanone
• 2',4',6'-trihydroxy-3'-(3-methyl-2-butenyl)acetophenone
• 27364-71-2
• VSODLHSFRVYYBZ-UHFFFAOYSA-N
• 1-(2,4,6-Trihydroxy-3-(3-methylbut-2-en-1-yl)phenyl)ethanone
• MFCD30592024
• 2',4',6'-trihydroxy-3'-(3-methyl- 2-butenyl)acetophenone
• SY266750
• SCHEMBL9578229
• DTXSID10470619
• 2 inverted exclamation mark ,4 inverted exclamation mark ,6 inverted exclamation mark -Trihydroxy-3 inverted exclamation mark -(3-methyl-2-butenyl)acetophenone
• BDBM50267232
• CHEMBL1241050
• G90784

• MDL： MFCD30592024
• InChIKey： VSODLHSFRVYYBZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O4/c1-7(2)4-5-9-10(15)6-11(16)12(8(3)14)13(9)17/h4,6,15-17H,5H2,1-3H3
• SMILES： CC(=CCC1=C(C(=C(C=C1O)O)C(=O)C)O)C

Computed Properties

• Exact Mass: 236.10488
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 236.10485899g/mol
• Heavy Atom Count: 17
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones